Cas no 13274-42-5 (1,3-Propanediamine,N1-(3-aminopropyl)-N3-[3-[(3-aminopropyl)amino]propyl]-)

• Product Name: 1,3-Propanediamine,N1-(3-aminopropyl)-N3-[3-[(3-aminopropyl)amino]propyl]-
• CAS No: 13274-42-5
• MF: C₁₂H₃₁N₅
• MW: 245.408042192459
• CID: 156555
• PubChem ID: 83290
• Update Time: 2025-04-19

1,3-Propanediamine,N1-(3-aminopropyl)-N3-[3-[(3-aminopropyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(3-aminopropyl)-N3-[3-[(3-aminopropyl)amino]propyl]-
• N-(3-aminopropyl)-N'-(3-((3-aminopropyl)amino)propyl)-1,3-Propanediamine
• N-(3-aminopropyl)-N'-[3-[(3-aminopropyl)amino]propyl]propane-1,3-diamine
• 1,3-Propanediamine, N-(3-aminopropyl)-N'-(3-((3-aminopropyl)amino)propyl)-
• 1,3-Propanediamine, N1-(3-aminopropyl)-N3-(3-((3-aminopropyl)amino)propyl)-
• Caldopentamine
• Dipropylamine, 3,3'-bis((3-(aminopropyl))amino)- (7CI,8CI)
• N-(3-Aminopropyl)-N'-(3-((3-aminopropyl)amino)propyl)propane-1,3-diamine
• Tetrapropylenepentamine
• Tetratrimethylenepentamine
• n-(3-aminopropyl)-n'-(3-((3-aminopropyl)amino)propyl)-3-propanediamine
• n-(3-aminopropyl)-n'-[3-[(3-aminopropyl)amino]propyl]-3-propanediamine
• 3,3'-bis((3-(aminopropyl))amino)-dipropylamin
• Einecs 236-272-4
• 1,15-DIAMINO-4,8,12-TRIAZAPENTADECANE
• N,N'-Bis(3-aminopropyl)[3,3'-iminobis(1-propaneamine)]
• Dipropylamine, 3,3'-bis((3-(aminopropyl))amino)-
• Q27156940
• 4,4-bis(3-aminopropyl)-1,7-diamino-4-azaheptane
• DTXSID1065392
• N-(3-Aminopropyl)-N'-{3-[(3-aminopropyl)amino]propyl}-1,3-propanediamine
• CHEBI:83546
• N-(3-aminopropyl)-N/'-[3-[(3-aminopropyl)amino]propyl]propane-1,3-diamine
• N1-(3-aminopropyl)-N3-(3-((3-aminopropyl)amino)propyl)propane-1,3-diamine
• NS00024235
• 1,3-Propanediamine, N-(3-aminopropyl)-N'-[3-[(3-aminopropyl)amino]propyl]-
• 13274-42-5
• N'-[3-[3-(3-aminopropylamino)propylamino]propyl]propane-1,3-diamine
• C21100
• n-(3-aminopropyl)-n'-{3-[(3-aminopropyl)amino]propyl}propane-1,3-diamine
• SCHEMBL561809
• N-(3-Aminopropyl)-N-[3-[(3-aminopropyl)amino]propyl]propane-1,3-diamine

• Inchi： 1S/C12H31N5/c13-5-1-7-15-9-3-11-17-12-4-10-16-8-2-6-14/h15-17H,1-14H2
• InChI Key： BELZJFWUNQWBES-UHFFFAOYSA-N
• SMILES： N(CCCNCCCN)CCCNCCCN

Computed Properties

• Exact Mass: 245.25823
• Monoisotopic Mass: 245.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: -1.5

Experimental Properties

• Density: 0.942
• Boiling Point: 387.6°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.491
• PSA: 88.13

1,3-Propanediamine,N1-(3-aminopropyl)-N3-[3-[(3-aminopropyl)amino]propyl]- Security Information

• Hazardous Material transportation number：2927
• HazardClass：6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines